2,4-Dimethyl-1H-imidazole-5-carboxamide

• CAS No.: 124709-80-4
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol
• IUPAC Name: 2,5-dimethyl-1H-imidazole-4-carboxamide
• InChI: InChI=1S/C6H9N3O/c1-3-5(6(7)10)9-4(2)8-3/h1-2H3,(H2,7,10)(H,8,9)
• InChI Key: MUINFCUJBRRPGO-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(N1)C)C(=O)N
• Synonyms: 1H-Imidazole-4-carboxamide,2,5-dimethyl-(9CI)

Description

2,4-Dimethyl-1H-imidazole-5-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,5-dimethyl-4-imidazolecarboxylic acid (1.4 g), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (1.93 g), and N-hydroxybenzotriazole (1.49 g) in N,N-dimethylformamide (14 ml) was stirred at 0° C. for 15 minutes. A solution of (2E,4E)- and (2Z,4E)-4-methyl-2,4-heptadien-1-ylamine (1.79 g) in N,N-dimethylformamide (6 ml) was added dropwise to the solution over a period of 10 minutes. The mixture was stirred at 0° C. for 30 minutes and then at room temperature for 24 hours. The reaction mixture was diluted with water and extracted twice with ethyl acetate. The organic phase was washed with brine, dried over anhydrous magnesium sulfate, and evaporated in vacuo. The residue was chromatographed on silica gel (3% methanol-chloroform) to give N-[(2E,4E)- and (2Z,4E)-4-methyl-2,4-heptadien-1-yl]-2,5-dimethyl-4-imidazolecarboxamide (1.6 g) as an oil.